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Abstract

This technical guide provides an in-depth overview of the spectrophotometric analysis of Acid
Red 97, a synthetic azo dye. It details the principles of UV-Visible spectroscopy as applied to
this compound, outlines experimental protocols for quantitative analysis, and presents key
spectral data. This document is intended to serve as a comprehensive resource for researchers
and professionals requiring accurate and reproducible methods for the detection and
guantification of Acid Red 97 in various matrices.

Introduction

Acid Red 97 (C.l1. 22890) is a water-soluble anionic dye belonging to the azo class of
compounds.[1] Its chemical structure, characterized by the presence of azo bonds (-N=N-) and
sulfonic acid groups, is responsible for its vibrant red color and its affinity for proteinaceous
substrates such as wool, silk, and leather.[2][3] The extended chromophore system within the
molecule allows for strong absorption of light in the visible region, making UV-Visible
spectrophotometry an ideal technique for its quantitative analysis.[4]

Accurate determination of Acid Red 97 concentration is critical in various fields, including
textile manufacturing for quality control, environmental monitoring of wastewater, and in
toxicological studies due to the potential health concerns associated with azo dyes.[5] This
guide will focus on the application of UV-Vis spectrophotometry for this purpose.
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Physicochemical Properties of Acid Red 97

A summary of the key physicochemical properties of Acid Red 97 is presented in Table 1.

Property Value Reference
CAS Number 10169-02-5 [2]
Molecular Formula C32H20N4Naz20sS:2 [2]
Molecular Weight 698.63 g/mol [2]
Appearance Red to dark red powder

Soluble in water (orange-red
B solution), ethanol (orange
Solubility _ (2]
solution), acetone, and glycol

ether.

Principles of UV-Vis Spectrophotometry for Acid
Red 97 Analysis

UV-Visible spectrophotometry is an analytical technique that measures the absorption of
ultraviolet and visible light by a substance in solution. For a quantitative analysis of Acid Red
97, the Beer-Lambert Law is fundamental. The law states that the absorbance of a solution is
directly proportional to the concentration of the absorbing species and the path length of the

light beam through the solution.

The mathematical representation of the Beer-Lambert Law is:
A=¢ebc

Where:

o Ais the absorbance (unitless)

e ¢ (epsilon) is the molar absorptivity coefficient (in L mol~t cm~1), a constant that is
characteristic of the substance at a specific wavelength.[6]
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b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance (in mol L™?2)

By measuring the absorbance of an Acid Red 97 solution at its wavelength of maximum

absorbance (Amax), and with a known molar absorptivity, the concentration of the dye can be

accurately determined.

Experimental Protocol for Spectrophotometric
Analysis

The following section outlines a detailed methodology for the quantitative analysis of Acid Red

97 using a UV-Vis spectrophotometer.

Instrumentation and Materials

UV-Visible Spectrophotometer (capable of scanning in the 200-800 nm range)

Quartz or glass cuvettes (1 cm path length)

Analytical balance

Volumetric flasks (various sizes)

Pipettes

Acid Red 97 (analytical standard)

Solvent (e.g., deionized water)

Preparation of Standard Solutions

Stock Solution Preparation: Accurately weigh a known mass of Acid Red 97 and dissolve it
in a specific volume of deionized water in a volumetric flask to prepare a stock solution of
known concentration.

Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations by
performing serial dilutions of the stock solution. This is crucial for constructing a calibration
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curve.

Determination of Wavelength of Maximum Absorbance
(Amax)

o Take one of the standard solutions of Acid Red 97.

e Scan the absorbance of the solution over a wavelength range (e.g., 400-700 nm) using the
spectrophotometer.

» The wavelength at which the highest absorbance is recorded is the Amax. For Acid Red 97
in an aqueous solution, the Amax is reported to be approximately 501 nm.

Construction of a Calibration Curve

o Set the spectrophotometer to the determined Amax (501 nm).
e Use the solvent (deionized water) as a blank to zero the instrument.
» Measure the absorbance of each of the prepared standard solutions.

o Plot a graph of absorbance (on the y-axis) versus the corresponding concentration (on the x-
axis).

e The resulting plot should be a straight line passing through the origin, in accordance with the
Beer-Lambert Law. A linear regression analysis can be used to determine the equation of the
line (y = mx + ¢, where ¢ should be close to zero) and the coefficient of determination (R?),
which should be close to 1 for a good linear fit.

Analysis of an Unknown Sample

o Measure the absorbance of the unknown sample solution at the Amax.

» Using the equation of the line from the calibration curve, the concentration of Acid Red 97 in
the unknown sample can be calculated.

Quantitative Data
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The following table summarizes the key quantitative data for the spectrophotometric analysis of

Acid Red 97.

Parameter Value

Notes

Wavelength of Maximum
~501 nm
Absorbance (Amax)

In aqueous solution.

o To be determined
Molar Absorptivity (€) )
experimentally

The slope of the Beer-Lambert
law plot (Absorbance vs.
Concentration in mol/L) for a 1
cm path length will yield the

molar absorptivity.

] ) To be determined
Linear Dynamic Range _
experimentally

The concentration range over
which the Beer-Lambert law is

obeyed.

Experimental Workflow Diagram

The logical flow of the spectrophotometric analysis of Acid Red 97 is depicted in the following

diagram.
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Caption: Workflow for the quantitative analysis of Acid Red 97 using UV-Vis
spectrophotometry.
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Conclusion

This technical guide has provided a comprehensive framework for the spectrophotometric
analysis of Acid Red 97. By following the detailed experimental protocols, researchers can
achieve accurate and reliable quantification of this dye. The principles and methodologies
described herein are fundamental for applications in quality control, environmental science, and
various research and development settings. It is recommended that for specific applications,
method validation be performed to ensure accuracy and precision within the desired analytical
range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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